Cas no 501-30-4 (Kojic acid)
Kojic acid is a naturally derived compound that inhibits melanin production, reducing the appearance of hyperpigmentation. Its key advantages lie in its efficacy against various skin discolorations and its stability under different pH conditions, making it an effective ingredient for topical formulations targeting skin tone uniformity.

Kojic acid structure
Product name:Kojic acid
Kojic acid Chemical and Physical Properties
Names and Identifiers
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- 5-Hydroxy-2-(hydroxymethyl)-4H-pyran-4-one
- 2-HYDROXYMETHYL-5-HYDROXY-4-PYRONE
- 2-HYDROXYMETHYL-5-HYDROXY-GAMMA-PYRONE
- 5'-HYDROXY-2-(HYDROXYMETHYL)-1,4-PYRANONE
- 5-HYDROXY-2-HYDROXYMETHYL-4H-4-PYRANONE
- 5-HYDROXY-2-HYDROXYMETHYL-4-PYRANONE
- 5-HYDROXY-2-(HYDROXYMETHYL)-4-PYRONE
- 5-HYDROXY-2-HYDROXYMETHYL-PYRAN-4-ONE
- KJ ACID
- TIMTEC-BB SBB005397
- 4H-Pyran-4-one, 5-hydroxy-2-(hydroxymethyl)-
- kojic
- Pyran-4-one, 5-hydroxy-2-(hydroxymethyl)
- 5-Hydroxy-2-(hydroxymethyl)-4H-pyran-4-one 5-Hydroxy-2-(hydroxymethyl)-4H-pyran-4-one
- Kojic acid(whitening agent in cosmetic)
- KOJIC ACID CRYSTALLINE
- Kojic acid
- 5-hydroxy-2-(hydroxymethyl)pyran-4-one
- KOJIC ACID(RG)
- 2-(hydroxymethyl)-5-hydroxy-4H-pyran-4-one
- 2-Hydroxymethyl-5-hydroxy-γ-pyrone
- 3-hydroxy-6-hydroxymethyl-4H-pyran-4-one
- 4H-PYRAN-4-ONE,5-HYDROXY-2-(HYDROXYMETHYL)
- 5-hydroxy-2-(hydroxmetyl)-4H-pyran-4-one
- UNII-6K23F1TT52
- 5-Hydroxy-2-hydroxymethyl-4-pyrone
- acido kojico
- 5-Hydroxy-2-hydroxymethyl-4
- 501-30-4
- Kojisaeure
- MFCD00006580
- HMS502O05
- IDI1_000923
- Spectrum5_001085
- 2-HYDROXYMETHYL-5-HYDROXY-.GAMMA.-PYRONE
- NCGC00142361-01
- BRN 0120895
- Spectrum_000191
- 2-Hydroxymethyl-5-hydroxy-4H-pyran-4-one
- s5174
- KBio2_005807
- KOJIC ACID [IARC]
- CCRIS 4131
- HSDB 7664
- Z104484860
- Oprea1_038773
- NCGC00017325-06
- NCGC00017325-10
- NSC 1942
- AC-11658
- F0001-1307
- CCG-38458
- 5-Hydroxy-2-hydroxymethyl-I(3)-pyron
- HMS3604L04
- KOJIC ACID (IARC)
- NS00013805
- SCHEMBL36895
- DTXSID2040236
- KOJIC ACID [MI]
- 6K23F1TT52
- TNP00261
- 123712-78-7
- KOJIC ACID (MART.)
- DTXCID0020236
- KBio3_002508
- BDBM50031467
- CAS-501-30-4
- C65A72E0-0E46-4AF4-AA68-178ECA2E5FCC
- 5-18-02-00516 (Beilstein Handbook Reference)
- KBio1_000923
- Tox21_110814
- KUC106760N
- KBioSS_000671
- KBioGR_001002
- NCGC00017325-05
- ACon1_000622
- NINDS_000923
- HY-W050154
- 2-Hydroxymethyl-5-hydroxy-?-pyrone
- NCGC00017325-03
- KBio2_003239
- SPBio_001875
- NSC-1942
- STK801688
- SR-01000945134-1
- 5-Hydroxy-2-hydroxymethyl-4H-pyran-4-one
- Kojic acid, purum, >=98.0% (HPLC)
- NCGC00017325-04
- Tox21_113449
- EINECS 207-922-4
- KBio2_000671
- CHEBI:43572
- K0012
- K-7000
- KOJIC ACID [MART.]
- Spectrum4_000571
- Natural Kojic Acid Powder
- Spectrum2_001828
- Tox21_110814_1
- BBL010645
- NCGC00017325-01
- SR-01000945134
- K0010
- BSPBio_003288
- AI3-02549
- KOJIC ACID [WHO-DD]
- InChI=1/C6H6O4/c7-2-4-1-5(8)6(9)3-10-4/h1,3,7,9H,2H2
- CHEMBL287556
- NCGC00168903-01
- CS-0032701
- KSC-11-228-2
- Kojic acid, analytical standard
- NSC1942
- KOJIC ACID [HSDB]
- WLN: T6O DVJ B1Q EQ
- NCGC00168903-02
- BEJNERDRQOWKJM-UHFFFAOYSA-
- Spectrum3_001704
- C91105
- Q416285
- DivK1c_000923
- SY018009
- MEGxm0_000388
- NCGC00017325-02
- DB01759
- AS-11648
- BIDD:ER0501
- SMP1_000171
- NCGC00181145-01
- AKOS000120649
- EN300-20919
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- MDL: MFCD00006580
- Inchi: 1S/C6H6O4/c7-2-4-1-5(8)6(9)3-10-4/h1,3,7,9H,2H2
- InChI Key: BEJNERDRQOWKJM-UHFFFAOYSA-N
- SMILES: O1C([H])=C(C(C([H])=C1C([H])([H])O[H])=O)O[H]
- BRN: 0120895
Computed Properties
- Exact Mass: 142.02700
- Monoisotopic Mass: 142.026609
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: -0.9
- Tautomer Count: 2
- Topological Polar Surface Area: 66.8
Experimental Properties
- Color/Form: Powder
- Density: 1.1712 (rough estimate)
- Melting Point: 152-155 °C (lit.)
- Boiling Point: 401.7°C at 760 mmHg
- Flash Point: 179.9 °C
- Refractive Index: 1.4434 (estimate)
- Water Partition Coefficient: dissolution
- Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
- PSA: 70.67000
- LogP: -0.16230
- Merck: 5317
- pka: 7.9(at 25℃)
- λmax: 269(CHCl3)(lit.)
- Solubility: It is easily soluble in water, alcohol and acetone, slightly soluble in ether, ethyl acetate, chloroform and pyridine, and insoluble in benzene.
Kojic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: S24/25: prevent skin and eye contact.
- Safety Instruction: S22-S24/25
- RTECS:UQ0875000
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Hazardous Material Identification:
- Risk Phrases:R40
- Safety Term:S24/25
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Kojic acid Customs Data
- HS CODE:29329995
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Kojic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
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Ambeed | A240690-25g |
5-Hydroxy-2-(hydroxymethyl)-4H-pyran-4-one |
501-30-4 | 98% | 25g |
$6.0 | 2025-02-20 | |
Enamine | EN300-20919-0.25g |
5-hydroxy-2-(hydroxymethyl)-4H-pyran-4-one |
501-30-4 | 95.0% | 0.25g |
$19.0 | 2024-10-30 | |
Enamine | EN300-20919-2.5g |
5-hydroxy-2-(hydroxymethyl)-4H-pyran-4-one |
501-30-4 | 95.0% | 2.5g |
$25.0 | 2024-10-30 | |
Enamine | EN300-20919-50.0g |
5-hydroxy-2-(hydroxymethyl)-4H-pyran-4-one |
501-30-4 | 95.0% | 50.0g |
$110.0 | 2024-10-30 | |
Chemenu | CM116037-500g |
Kojic Acid |
501-30-4 | 95+% | 500g |
$57 | 2022-09-29 | |
Cooke Chemical | A5233412-100G |
Kojic acid |
501-30-4 | 99% | 100g |
RMB 84.80 | 2025-02-20 | |
Cooke Chemical | A5233412-2.5kg |
Kojic acid |
501-30-4 | 99% | 2.5kg |
RMB 828.80 | 2025-02-20 | |
Cooke Chemical | A5244012-500G |
Kojic acid |
501-30-4 | 97% | 500g |
RMB 237.60 | 2025-02-20 | |
Ambeed | A240690-100g |
5-Hydroxy-2-(hydroxymethyl)-4H-pyran-4-one |
501-30-4 | 98% | 100g |
$12.0 | 2025-02-20 | |
TRC | K655080-100g |
Kojic Acid |
501-30-4 | 100g |
$357.00 | 2023-05-18 |
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Kojic acid Related Literature
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J. I. Lachowicz,V. M. Nurchi,G. Crisponi,M. G. Jaraquemada-Pelaez,M. Arca,A. Pintus,M. A. Santos,C. Quintanova,L. Gano,Z. Szewczuk,M. A. Zoroddu,M. Peana,A. Domínguez-Martín,D. Choquesillo-Lazarte Dalton Trans. 2016 45 6517
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Hye Rim Kim,Hye Jin Lee,Yeon Ja Choi,Yun Jung Park,Youngwoo Woo,Seong Jin Kim,Min Hi Park,Hee Won Lee,Pusoon Chun,Hae Young Chung,Hyung Ryong Moon Med. Chem. Commun. 2014 5 1410
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Luca Giorgi,Gianluca Ambrosi,Daniele Paderni,Luca Conti,Stefano Amatori,Francesca Romagnoli,Patrizia Rossi,Mauro Formica,Eleonora Macedi,Claudia Giorgi,Paola Paoli,Mirco Fanelli,Vieri Fusi New J. Chem. 2021 45 2659
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Valeria M. Nurchi,Joanna I. Lachowicz,Guido Crisponi,Sergio Murgia,Massimiliano Arca,Anna Pintus,Peter Gans,Juan Niclos-Gutierrez,Alicia Domínguez-Martín,Alfonso Castineiras,Maurizio Remelli,Zbigniew Szewczuk,Tadeusz Lis Dalton Trans. 2011 40 5984
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Rituparna Borah,Dipjyoti Talukdar,Sukhamoy Gorai,Dipankar Bain,Debasis Manna RSC Adv. 2014 4 25520
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